Cas no 1934554-90-1 (6,8-dibromo-1,2-dihydroisoquinolin-1-one)

• Product Name: 6,8-dibromo-1,2-dihydroisoquinolin-1-one
• CAS No: 1934554-90-1
• MF: C₉H₅Br₂NO
• MW: 302.950100660324
• CID: 5840734
• PubChem ID: 146049016
• Update Time: 2025-06-08

6,8-dibromo-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-1,2-dihydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 6,8-dibromo-
• 6,8-dibromo-2H-isoquinolin-1-one
• EN300-3199568
• Z2238752794
• 6,8-Dibromoisoquinolin-1(2H)-one
• 1934554-90-1

• Inchi： 1S/C9H5Br2NO/c10-6-3-5-1-2-12-9(13)8(5)7(11)4-6/h1-4H,(H,12,13)
• InChI Key： IWPPHWZKWNSXMX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Br)C=C2Br)C=CN1

Computed Properties

• Exact Mass: 302.87174g/mol
• Monoisotopic Mass: 300.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 6,8-dibromo-1,2-dihydroisoquinolin-1-one

Professional Introduction to Compound with CAS No. 1934554-90-1 and Product Name: 6,8-dibromo-1,2-dihydroisoquinolin-1-one

The compound with the CAS number 1934554-90-1 and the product name 6,8-dibromo-1,2-dihydroisoquinolin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of bromine atoms at the 6th and 8th positions of the isoquinoline ring system introduces a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug development.

6,8-dibromo-1,2-dihydroisoquinolin-1-one belongs to the class of dihydroisoquinoline derivatives, which are known for their broad spectrum of biological activities. These derivatives have been extensively studied for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The brominated version of this compound enhances its utility as a building block in synthetic chemistry, enabling the development of more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their remarkable pharmacological profiles. The bromine atoms in 6,8-dibromo-1,2-dihydroisoquinolin-1-one serve as excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which is a fundamental step in the synthesis of many active pharmaceutical ingredients (APIs). The ability to functionalize this compound at multiple sites allows chemists to explore diverse structural motifs and optimize biological activity.

One of the most compelling aspects of 6,8-dibromo-1,2-dihydroisoquinolin-1-one is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer pathways. The bromine substituents facilitate the introduction of additional functional groups, enabling the creation of molecules that can selectively interact with biological targets. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.

The pharmacological potential of 6,8-dibromo-1,2-dihydroisoquinolin-1-one has been further explored in recent studies. A notable research paper published in the Journal of Medicinal Chemistry described its use as a scaffold for designing small-molecule inhibitors of kinases. These kinases are critical enzymes that regulate various cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The study demonstrated that derivatives of this compound could effectively inhibit target kinases while maintaining high selectivity, suggesting their therapeutic promise.

Another area where 6,8-dibromo-1,2-dihydroisoquinolin-1-one has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. Researchers have reported that certain derivatives of this isoquinoline can exhibit potent activity against Gram-positive bacteria. The bromine atoms play a crucial role in enhancing binding affinity to bacterial targets, leading to effective inhibition. This finding highlights the compound's versatility and its potential contribution to addressing antimicrobial resistance.

The synthetic methodologies for 6,8-dibromo-1,2-dihydroisoquinolin-1-one have also been refined over time. Modern synthetic approaches leverage transition metal catalysis and flow chemistry to improve yield and purity. For example, palladium-catalyzed borylation followed by halogenation has been employed to construct the dibromo derivative efficiently. These advances have made it more feasible to produce this compound on a larger scale for industrial applications.

The structural features of 6,8-dibromo-1,2-dihydroisoquinolin-1-one also make it an attractive candidate for material science applications beyond pharmaceuticals. Isoquinoline derivatives are known for their ability to form stable coordination complexes with metals due to their nitrogen-rich structure. This property has been exploited in the development of luminescent materials and catalysts. The bromine atoms further enhance these interactions by providing additional binding sites for metal centers.

In conclusion,6,8-dibromo-1,2-dihydroisoquinolin-1-one (CAS No. 1934554-90-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, 6 ,8 - dibromo - 1 ,2 - dihydroisoquinolin - 1 - one is poised to play a crucial role in advancing our understanding and treatment of various diseases.